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Compound of Interest

Compound Name: 1-Bromo-2-ethoxynaphthalene

Cat. No.: B1337326 Get Quote

This guide provides a comprehensive overview of 1-Bromo-2-ethoxynaphthalene, a key

intermediate in organic synthesis. It is intended for researchers, scientists, and professionals in

drug development and related fields. This document outlines its commercial availability,

physical and chemical properties, and a detailed synthesis protocol.

Commercial Availability
1-Bromo-2-ethoxynaphthalene is available from several chemical suppliers. Researchers

should inquire with these vendors for current stock, pricing, and detailed specifications,

including purity and available analytical data such as Certificates of Analysis (CoA).
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Supplier CAS Number
Molecular
Formula

Molecular
Weight

Additional
Information

Manchester

Organics[1]
50389-70-3 C₁₂H₁₁BrO 251.12 g/mol

Inquire for

availability.

Elex Biotech

LLC[2]
50389-70-3 C₁₂H₁₁BrO 251.12 g/mol

Appears as a

solid;

recommended

storage at 2-8°C

in a dry area.[2]

Hoffman Fine

Chemicals[3]
50389-70-3 C₁₂H₁₁BrO 251.12 g/mol

Intended for

laboratory

purposes only.[3]

Physicochemical Properties
A summary of the key physical and chemical properties of 1-Bromo-2-ethoxynaphthalene is

presented below. This data is essential for its handling, storage, and application in experimental

work.

Property Value Source

Appearance Off-white to white solid [3]

Boiling Point 197 to 199 °C at 20 Torr [3]

Melting Point 66 °C [3]

Density (Predicted) 1.393 ± 0.06 g/cm³ at 20 °C [3]

Storage Condition
Sealed in dry, Store in

Refrigerator (2 to 8 °C)
[3]

Synthesis of 1-Bromo-2-ethoxynaphthalene
A patented method outlines the synthesis of 1-Bromo-2-ethoxynaphthalene as an

intermediate in the production of 2-ethoxy naphthoic acid.[4]
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Experimental Protocol
The synthesis involves the bromination of 2-ethoxynaphthalene using 1,3-dibromo-5,5-

dimethylhydantoin (DBDMH) as the brominating agent in the presence of a catalyst.[4]

Materials:

2-Ethoxynaphthalene

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

Catalyst (e.g., an acid)

Organic solvent (e.g., acetone)

Procedure:

Dissolve 2-ethoxynaphthalene in an appropriate organic solvent.

Add the catalyst to the solution.

Slowly add 1,3-dibromo-5,5-dimethylhydantoin to the reaction mixture.

Allow the reaction to proceed until completion. The progress can be monitored by techniques

such as thin-layer chromatography (TLC).

Upon completion, the reaction mixture is worked up to isolate the crude 1-Bromo-2-
ethoxynaphthalene.

The crude product may be purified by a suitable method, such as recrystallization or column

chromatography, to yield the pure compound.

This synthesized intermediate can then be used in subsequent reactions, such as the Grignard

reaction described in the patent to produce 2-ethoxy naphthoic acid.[4]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 1-Bromo-2-
ethoxynaphthalene.
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Caption: Synthesis workflow for 1-Bromo-2-ethoxynaphthalene.

Safety Information
1-Bromo-2-ethoxynaphthalene is associated with the following hazard statements: H315

(Causes skin irritation) and H319 (Causes serious eye irritation).[3] Appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be used when

handling this chemical. For detailed safety information, refer to the Material Safety Data Sheet

(MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Bromo-2-ethoxynaphthalene: A Technical Overview
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337326#commercial-availability-of-1-bromo-2-
ethoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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